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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B2974147 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the solubilization and use of LY2365109
hydrochloride, a potent and selective Glycine Transporter 1 (GlyT1) inhibitor, for in vitro cell

culture experiments.

Product Information
LY2365109 hydrochloride is a valuable research tool for studying the role of glycine transport

and its effects on neuronal signaling pathways.[1][2][3] It functions as a selective inhibitor of

GlyT1, with a reported IC50 value of 15.8 nM for glycine uptake in cells expressing human

GlyT1a.[1][3][4] Its selectivity for GlyT1 over GlyT2 is significant, with an IC50 for GlyT2 being

greater than 30,000 nM.[2][3]

Quantitative Data Summary
For ease of reference, the key quantitative data for LY2365109 hydrochloride are summarized

in the table below.
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Property Value Source

Molecular Weight 421.91 g/mol [1][2]

Molecular Formula C₂₂H₂₇NO₅·HCl [2]

Purity ≥98% (HPLC) [2]

Appearance White to off-white solid [4]

IC₅₀ (hGlyT1a) 15.8 nM [1][3][4]

IC₅₀ (GlyT2) >30,000 nM [2][3]

Max Solubility (DMSO) 100 mM (42.19 mg/mL) [2]

Max Solubility (Ethanol) 50 mM (21.1 mg/mL) [2]

Solubility in Water < 0.1 mg/mL (insoluble) [4]

Experimental Protocols
Preparation of a Concentrated Stock Solution
To minimize the effects of the solvent on cell viability, it is crucial to prepare a concentrated

stock solution that can be diluted significantly into the cell culture medium. Given its high

solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Materials:

LY2365109 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/products/TM-T11908/ly2365109-hydrochloride/
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://cymitquimica.com/products/TM-T11908/ly2365109-hydrochloride/
https://probechem.com/products_LY2365109hydrochloride.html
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://probechem.com/products_LY2365109hydrochloride.html
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://www.tocris.com/products/ly-2365109-hydrochloride_3397
https://www.medchemexpress.com/LY2365109-hydrochloride.html
https://www.benchchem.com/product/b2974147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2974147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the required concentration: Based on the desired final concentration in your cell

culture experiments, calculate the volume of DMSO needed to create a concentrated stock

solution (e.g., 10 mM or 100 mM). Use the following formula: Volume (L) = Mass (g) /

(Concentration (mol/L) * Molecular Weight ( g/mol ))

Weigh the compound: Carefully weigh the required amount of LY2365109 hydrochloride
powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming to

37°C or sonication can be used to aid dissolution if precipitation is observed.[4]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or -80°C for long-term storage (up to 6 months).[4][5] The solid powder form is stable for at

least four years when stored at -20°C.[6]

Preparation of Working Solutions for Cell Culture
Materials:

Concentrated stock solution of LY2365109 hydrochloride in DMSO

Pre-warmed (37°C) cell culture medium

Sterile pipette tips and tubes

Procedure:

Thaw the stock solution: Thaw a single aliquot of the concentrated stock solution at room

temperature.

Serial Dilution (if necessary): It is recommended to perform a serial dilution of the

concentrated stock solution in pre-warmed cell culture medium to achieve the desired final
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concentration. This helps to ensure a homogenous distribution of the compound and

minimizes the risk of precipitation.

Final Dilution: Add the appropriate volume of the stock or serially diluted solution to your cell

culture plates containing pre-warmed medium. Ensure the final concentration of DMSO is

non-toxic to your specific cell line (typically ≤ 0.1%).

Mixing: Gently mix the contents of the well or plate to ensure even distribution of the

compound.

Incubation: Proceed with your planned experimental incubation period.

Visualizations
Signaling Pathway of LY2365109 Hydrochloride
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Caption: Mechanism of action of LY2365109 hydrochloride.

Experimental Workflow for Cell Treatment
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Caption: Workflow for preparing and using LY2365109 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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